Cas no 1428138-96-8 (N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide)

N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide is a specialized organic compound featuring a cyclopropyl moiety linked to a decahydroquinoxalinone core via an acetamide bridge. Its unique structure, combining a rigid cyclopropyl group with a saturated heterocyclic system, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's stereochemistry and functional groups offer potential for selective interactions in biological systems, particularly in the development of enzyme inhibitors or receptor modulators. Its stability and synthetic versatility further enhance its utility in the design of novel therapeutic agents. Researchers may explore its applications in targeting neurological or metabolic pathways due to its structurally constrained pharmacophore.
N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide structure
1428138-96-8 structure
Product Name:N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
CAS No:1428138-96-8
MF:C13H21N3O2
MW:251.324743032455
CID:4699821
Update Time:2025-10-29

N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
    • T5976
    • 2-quinoxalineacetamide, N-cyclopropyldecahydro-3-oxo-
    • N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
    • Inchi: 1S/C13H21N3O2/c17-12(14-8-5-6-8)7-11-13(18)16-10-4-2-1-3-9(10)15-11/h8-11,15H,1-7H2,(H,14,17)(H,16,18)
    • InChI Key: NJUAPHDAYSTOMW-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(NC2CC2)=O)NC2CCCCC2N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Topological Polar Surface Area: 70.2

N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N134535-500mg
N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
1428138-96-8
500mg
$ 235.00 2022-06-02
TRC
N134535-1000mg
N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
1428138-96-8
1g
$ 390.00 2022-06-02
TRC
N134535-2000mg
N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide
1428138-96-8
2g
$ 615.00 2022-06-02

Additional information on N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide

Comprehensive Overview of N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide (CAS No. 1428138-96-8)

N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide, identified by its CAS number 1428138-96-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyclopropyl and 3-oxodecahydroquinoxalin-2-yl moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in quinoxaline-based compounds due to their promising pharmacological properties. Researchers are particularly focused on their role in addressing antibiotic resistance, a global health crisis that has become a hot topic in both academic and public discussions. The structural complexity of N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide allows for modifications that could enhance its efficacy against resistant bacterial strains, making it a subject of ongoing studies.

The synthesis of N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide involves multi-step organic reactions, often starting from readily available precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are crucial for ensuring the compound's suitability for further research and development, particularly in the context of precision medicine and targeted drug delivery, which are currently trending topics in the pharmaceutical industry.

Another area where N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide shows potential is in the field of neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a pressing need for new therapeutic approaches. The compound's ability to interact with specific neuronal receptors and enzymes positions it as a candidate for further investigation in this domain. This aligns with the increasing public and scientific focus on brain health and cognitive longevity.

From a commercial perspective, the demand for high-purity N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide is driven by its utility in high-throughput screening and combinatorial chemistry. These techniques are essential for accelerating drug discovery processes, a priority for many biotech and pharmaceutical companies. The compound's versatility also makes it valuable for academic research, where it is often used to explore new chemical spaces and biological pathways.

Environmental considerations are also part of the discourse surrounding N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide. As sustainability becomes a key concern in chemical manufacturing, researchers are evaluating greener synthesis routes and waste reduction strategies for this and similar compounds. This reflects the broader shift toward green chemistry principles, which aim to minimize the environmental impact of chemical processes while maintaining efficiency and yield.

In summary, N-Cyclopropyl-2-(3-oxodecahydroquinoxalin-2-yl)acetamide (CAS No. 1428138-96-8) is a compound of significant scientific and commercial interest. Its potential applications span from addressing antibiotic resistance to advancing neurodegenerative disease research, aligning with some of the most pressing health challenges of our time. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in the future of pharmaceutical innovation and therapeutic development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.